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Compound of Interest

Compound Name: Boc-Leu-OH hydrate

Cat. No.: B1355580

For laboratory professionals, including researchers, scientists, and drug development experts,
the proper handling and disposal of chemical reagents is a cornerstone of a safe and compliant
work environment. This guide provides detailed procedures for the safe disposal of Boc-Leu-
OH hydrate, a common reagent in peptide synthesis. Adherence to these guidelines is
essential for minimizing environmental impact and ensuring personnel safety.

Properties and Safety Overview

Boc-Leu-OH hydrate is a white, solid powder with a melting point ranging from 82 to 90°C.[1]
While it is not classified as a hazardous substance under the Comprehensive Environmental
Response, Compensation, and Liability Act (CERCLA) or the Superfund Amendments and
Reauthorization Act (SARA), and does not contain chemicals listed under California's
Proposition 65, it is categorized as a combustible solid and may cause respiratory irritation.[1]

[2][3][4] Therefore, appropriate personal protective equipment (PPE) should always be worn
when handling this compound.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1355580?utm_src=pdf-interest
https://www.benchchem.com/product/b1355580?utm_src=pdf-body
https://www.benchchem.com/product/b1355580?utm_src=pdf-body
https://www.benchchem.com/product/b1355580?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA10647&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10647&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0912406&productDescription=N-BOC-D-LEUCINE+HYD+98%2B%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/sial/15450
https://www.capotchem.cn/doc/viewmsds_98930-01-9.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1355580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Data

Physical State Powder / Solid[1]
Appearance White[1]

Melting Point/Range 82-90°C/179.6 - 194 °F[1]

Combustible Solid[3], May cause respiratory
Hazards N
irritation[4]

Personal Protective Equipment (PPE)
Before handling Boc-Leu-OH hydrate, ensure the following PPE is worn:
o Eye Protection: Safety glasses with side-shields or chemical safety goggles conforming to

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[1][2]

e Hand Protection: Wear appropriate protective gloves.[1][4]

o Respiratory Protection: For nuisance exposures, a type P95 (US) or type P1 (EU EN 143)
particle respirator is recommended. For higher-level protection, use type OV/AG/P99 (US) or
type ABEK-P2 (EU EN 143) respirator cartridges.[4]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1][2]

Disposal Protocol for Boc-Leu-OH Hydrate

The following step-by-step protocol outlines the recommended procedure for the disposal of
Boc-Leu-OH hydrate. This protocol is based on standard laboratory safety practices for non-
hazardous chemical waste.

1. Waste Characterization:

» Although Boc-Leu-OH hydrate is generally not considered hazardous waste, it is the
responsibility of the chemical waste generator to confirm this classification.[1]

e Consult your institution's Environmental Health and Safety (EHS) department to ensure
compliance with local, regional, and national hazardous waste regulations.[1]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA10647&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10647&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10647&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/sial/15450
https://www.capotchem.cn/doc/viewmsds_98930-01-9.html
https://www.benchchem.com/product/b1355580?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA10647&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0912406&productDescription=N-BOC-D-LEUCINE+HYD+98%2B%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10647&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.capotchem.cn/doc/viewmsds_98930-01-9.html
https://www.capotchem.cn/doc/viewmsds_98930-01-9.html
https://www.fishersci.com/store/msds?partNumber=AAA10647&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0912406&productDescription=N-BOC-D-LEUCINE+HYD+98%2B%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1355580?utm_src=pdf-body
https://www.benchchem.com/product/b1355580?utm_src=pdf-body
https://www.benchchem.com/product/b1355580?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA10647&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10647&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1355580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

2. Waste Collection and Segregation:

» Designate a specific, clearly labeled, and sealed container for the collection of solid Boc-
Leu-OH hydrate waste. The container should be suitable for chemical waste.

e Do not mix Boc-Leu-OH hydrate waste with other chemical waste streams unless explicitly
permitted by your institution's EHS guidelines.

3. Spill Management and Cleanup:

« In the event of a spill, ensure adequate ventilation.[1]

o Wearing the appropriate PPE, gently sweep up the spilled solid material.[1][4]
e Avoid creating dust during cleanup.[2][4]

» Place the collected material into the designated waste container.[1]

4. Final Disposal:

¢ Once the waste container is full, seal it securely.

» Arrange for pickup and disposal by your institution's authorized chemical waste management
service.

e Crucially, do not dispose of Boc-Leu-OH hydrate down the drain.[4]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Boc-
Leu-OH hydrate.
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Disposal Workflow for Boc-Leu-OH Hydrate

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1355580?utm_src=pdf-body-img
https://www.benchchem.com/product/b1355580?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1355580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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